Cas no 1988-18-7 (naphthalen-2-yl formate)

naphthalen-2-yl formate Properties

Names and Identifiers

• naphthalen-2-yl formate
• 2-naphthyl formate
• Formic acid 2-naphtyl ester
• 2-Naphthalenyl formate
• 1988-18-7
• M55599SH2U
• SCHEMBL97419
• NS00026471
• 2-Naphthalenol, 2-formate
• 2-Naphthalenol, formate
• EINECS 217-863-6
• DTXSID30173635
• 2-Naphthol, formate
• +Expand

• InChIKey： ZSFLPNDWUWXOGM-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H8O2/c12-8-13-11-6-5-9-3-1-2-4-10(9)7-11/h1-8H
• SMILES： C(OC1C=CC2C(=CC=CC=2)C=1)=O

Computed Properties

• Exact Mass: 172.05244
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 172.052
• Heavy Atom Count: 13
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.3
• Refractive Index: 1.621
• Boiling Point: 291.1°C at 760 mmHg
• Flash Point: 117.8°C
• Density: 1.188